Cas no 62-46-4 (Lipoic acid)

Lipoic acid, also known as alpha-lipoic acid (ALA), is a naturally occurring organosulfur compound with potent antioxidant properties. It functions as a cofactor in mitochondrial energy metabolism and exhibits both water- and fat-soluble characteristics, enhancing its cellular bioavailability. Its ability to regenerate other antioxidants, such as vitamins C and E, and support redox balance makes it valuable in biochemical and therapeutic applications.
Lipoic acid structure
Lipoic acid structure
Product Name:Lipoic acid
CAS No:62-46-4
MF:C8H14O2S2
MW:206.3256
CID:33787
Update Time:2025-09-25

Lipoic acid Chemical and Physical Properties

Names and Identifiers

    • thioctic acid
    • 5-(1,2-dithiolan-3-yl)valeric acid
    • Thiocitic Acid
    • 1,2-Dithiolane-3-pentanoic acid
    • 1,2-dithiolane-3-valeric acid
    • 6,8-thioctic acid
    • a-lipoic acid
    • 5-[3-(1,2-dithiolanyl)]pentanoic acid
    • d-[3-(1,2-dithiacyclopentyl)]pentanoic acid
    • protogen A
    • acetate replacing factor
    • pyruvate oxidation factor
    • Alpha Lipoic Acid
    • Lipoic acid
    • DL-THIOCTIC ACID
    • R-Alpha-Lipoic Acid
    • (R)-lipoic acid
    • R-(+)-alpha-Lipoic acid
    • (R)-5-(1,2-Dithiolan-3-yl)pentanoic acid
    • Heparlipon
    • (+)-alpha-Lipoic acid
    • Thioctic acid d-form
    • (R)-alpha-Lipoic acid
    • (R)-(+)-1,2-Dithiolane-3-pentanoic acid
    • Tioctic Acid
    • D-Thioctic acid
    • R-(+)-Thioctic acid
    • (R)-(+)-lipoic acid
    • (R)-1,2-Dithiolane-3-pentanoic acid
    • (R)-6,8-thioctic acid
    • lipoate
    • (R)-1,2-Dithiolane-3-valeric Acid
    • 5-[(3R)-1,2-dithiolan-3-yl]pentanoic acid
    • (R)-(+)-Lipoate
    • 1,2-Dithiolane-3R-
    • Inchi： 1S/C8H14O2S2/c9-8(10)4-2-1-3-7-5-6-11-12-7/h7H,1-6H2,(H,9,10)/t7-/m1/s1
    • InChI Key： AGBQKNBQESQNJD-SSDOTTSWSA-N
    • SMILES： S1[C@@]([H])(C([H])([H])C([H])([H])S1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

  • Exact Mass: 206.04400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Topological Polar Surface Area: 87.9

Experimental Properties

  • Color/Form: Yellow cryst.
  • Density: 1.2888 (rough estimate)
  • Melting Point: 48-52 °C(lit.)
  • Boiling Point: 315.2°C (rough estimate)
  • Flash Point: >230 °F
  • Refractive Index: 1.5200 (estimate)
  • PSA: 87.90000
  • LogP: 2.78510

Lipoic acid Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

Lipoic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Lipoic acid Pricemore >>

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Lipoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:62-46-4)Lipoic acid
Order Number:LE1697
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:62-46-4)Lipoic acid
Order Number:sfd6963
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Lipoic acid Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Lipoic acid Related Literature

Related Categories

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:62-46-4)Lipoic acid
LE1697
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:62-46-4)Lipoic acid
sfd6963
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email